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Compound of Interest

Compound Name: (2,4-Difluorophenyl)methanethiol

Cat. No.: B062599

For Immediate Release

This technical guide provides a comprehensive overview of the known physical properties of
the organosulfur compound (2,4-Difluorophenyl)methanethiol. Designed for researchers,
scientists, and professionals in drug development, this document collates available data,
outlines experimental protocols for property determination, and presents a logical workflow for
its synthesis.

(2,4-Difluorophenyl)methanethiol, with the CAS number 170924-51-3, is a halogenated
aromatic thiol. While extensive experimental data on its physical properties are not readily
available in public literature, this guide summarizes the established information and provides
context through related compounds and standardized experimental procedures.

Core Physical Properties

Direct experimental values for key physical properties such as boiling point, melting point,
density, and refractive index for (2,4-Difluorophenyl)methanethiol are not widely reported.
However, the fundamental molecular details have been established.

Property Value Source
Molecular Formula C7HsF2S Georganics[1]
Molecular Weight 160.18 g/mol Georganics[1]
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For comparative context, the related precursor, 2,4-Difluorobenzyl bromide, has a reported
density of 1.613 g/mL at 25 °C and a refractive index of n20/D 1.525.

Predicted Physical Properties

In the absence of experimental data, computational methods can provide estimated values for
physical properties. Researchers should note that these are predictions and should be verified
experimentally.

Property Predicted Value Notes

Prediction models often

N ) Not available in searched require extensive datasets of
Boiling Point
resources. related compounds for
accuracy.
_ _ As with boiling point, reliable
) ) Not available in searched o )
Melting Point prediction is challenging
resources. . _
without experimental anchors.
) Not available in searched
Density
resources.
) ) Models for refractive index
) Not available in searched o
Refractive Index prediction are under

resources. _
continuous development.[2]

Experimental Protocols for Physical Property
Determination

For researchers seeking to experimentally determine the physical properties of (2,4-
Difluorophenyl)methanethiol, the following standard laboratory protocols are recommended.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon method for small-scale determination is the capillary method.
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Protocol:

A small amount of the liquid sample is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed within the fusion tube.

The assembly is attached to a thermometer and heated in a suitable bath (e.g., silicone oil).

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary.

The heat source is then removed, allowing the apparatus to cool slowly.

The boiling point is recorded as the temperature at which the bubbling ceases and the liquid
begins to enter the capillary tube.

Determination of Melting Point

The melting point is the temperature at which a substance transitions from a solid to a liquid.

For crystalline solids, a sharp melting point is indicative of high purity.

Protocol:

A small, dry sample of the solid compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus, which typically consists of a heated
block with a thermometer.

The temperature is increased gradually.

The melting point range is recorded from the temperature at which the first liquid drop
appears to the temperature at which the entire sample is liquid.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid, it can be determined using a

pycnhometer or by direct mass and volume measurements.

Protocol (using a graduated cylinder and balance):
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The mass of a clean, dry graduated cylinder is measured.

A known volume of the liquid is added to the graduated cylinder.

The total mass of the graduated cylinder and the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

The density is calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and can be measured using a refractometer.

Protocol (using an Abbe refractometer):

The prism of the refractometer is cleaned with a suitable solvent (e.g., acetone or ethanol)
and allowed to dry.

o Afew drops of the liquid sample are placed on the surface of the prism.
e The prism is closed and the light source is switched on.
e The eyepiece is adjusted to bring the crosshairs into focus.

e The adjustment knob is turned until the boundary between the light and dark fields is sharp
and coincides with the crosshairs.

e The refractive index is read from the instrument's scale.

Synthesis Workflow

(2,4-Difluorophenyl)methanethiol can be synthesized via a nucleophilic substitution reaction.
A common route involves the reaction of 2,4-difluorobenzyl bromide with a thiolating agent,
such as sodium hydrosulfide or thiourea followed by hydrolysis. The following diagram
illustrates a logical workflow for its preparation.
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Caption: Synthesis workflow for (2,4-Difluorophenyl)methanethiol.

This technical guide serves as a foundational resource for professionals working with (2,4-
Difluorophenyl)methanethiol. While a comprehensive experimental dataset for its physical
properties is yet to be established in the public domain, the provided information on its known
characteristics, methods for its property determination, and a logical synthesis pathway will aid
in its handling, characterization, and application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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